3-(4-bromophenyl)-1-(cyclohexylmethyl)-1H-pyrazol-5-amine

• IUPAC Name: 5-(4-bromophenyl)-2-(cyclohexylmethyl)pyrazol-3-amine
• InChI: InChI=1S/C16H20BrN3/c17-14-8-6-13(7-9-14)15-10-16(18)20(19-15)11-12-4-2-1-3-5-12/h6-10,12H,1-5,11,18H2
• InChI Key: HEPTXKWATVCXEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C(=CC(=N2)C3=CC=C(C=C3)Br)N
• Molecular Formula: C16H20BrN3
• Molecular Weight: 334.25 g/mol

Description

3-(4-bromophenyl)-1-(cyclohexylmethyl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as BCTC, which stands for N-(4-tertiarybutylphenyl)-4-(3-chloropyridin-2-yl)tetrahydropyrazine-1(2H)-carboxamide. BCTC is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a non-selective cation channel that is mainly expressed in sensory neurons.

Mechanism of Action

BCTC exerts its pharmacological effects by blocking the TRPV1 channel, which is involved in the perception of pain and temperature. TRPV1 is activated by various stimuli, including heat, capsaicin, and acid, and its activation leads to the release of neurotransmitters that signal pain and inflammation. By blocking TRPV1, BCTC reduces the perception of pain and inflammation.
Biochemical and Physiological Effects
BCTC has been shown to have several biochemical and physiological effects in animal models. Studies have shown that BCTC reduces the release of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the pathogenesis of various diseases. BCTC also reduces the activation of glial cells, which are involved in the maintenance of chronic pain.

Advantages and Limitations for Lab Experiments

BCTC has several advantages for use in laboratory experiments. It is a highly selective TRPV1 antagonist, which means that it can be used to study the specific role of TRPV1 in various diseases and conditions. BCTC is also highly potent, which means that it can be used at low doses to achieve its pharmacological effects. However, BCTC has some limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on BCTC. One area of research is the development of new TRPV1 antagonists that have improved pharmacological properties, such as increased solubility and reduced toxicity. Another area of research is the investigation of the role of TRPV1 in various diseases and conditions, including cancer, diabetes, and neurodegenerative diseases. Additionally, BCTC can be used as a tool to study the physiological and pathological functions of TRPV1 in different tissues and organs.

Synthesis Methods

The synthesis of BCTC involves a multi-step process that includes the reaction of 4-bromoaniline with tert-butyl isocyanide to form an intermediate compound. This intermediate is then reacted with 3-chloropyridine-2-carboxylic acid to form the final product, BCTC. The synthesis of BCTC is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BCTC has been extensively studied for its potential therapeutic properties in various diseases and conditions. One of the main areas of research is pain management, where BCTC has been shown to be effective in reducing pain in animal models. BCTC has also been studied for its potential use in the treatment of inflammatory and neuropathic pain.